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Compound of Interest

Compound Name:
Tert-butyl-(3-iodopropoxy)-

dimethylsilane

Cat. No.: B115104 Get Quote

Technical Guide: Tert-butyl-(3-iodopropoxy)-
dimethylsilane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on tert-butyl-(3-iodopropoxy)-
dimethylsilane, a valuable bifunctional molecule in organic synthesis. It serves as a key

building block, incorporating a stable silyl ether protecting group and a reactive primary iodide.

This combination is particularly useful in multi-step synthetic routes toward complex molecules,

including pharmaceuticals, where controlled, sequential reactions are paramount.

Core Compound Data
The fundamental properties of tert-butyl-(3-iodopropoxy)-dimethylsilane are summarized

below. This data is essential for reaction planning, stoichiometric calculations, and analytical

characterization.
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Identifier Value

Chemical Name tert-butyl-(3-iodopropoxy)-dimethylsilane

Synonyms

1-Iodo-3-[(tert-butyldimethylsilyl)oxy]propane,

(3-iodopropoxy)(tert-butyl)dimethylsilane, 1-(tert-

Butyldimethylsiloxy)-3-iodopropane

CAS Number 78878-05-4[1]

Molecular Formula C₉H₂₁IOSi[1]

Molecular Weight 300.25 g/mol [1]

Appearance Colorless oil or liquid[1]

Solubility
Soluble in organic solvents such as chloroform

and ethyl acetate.[1]

Storage Conditions
Store refrigerated (2-8°C) in a dark place under

an inert atmosphere.[2]

Synthesis Workflow
The synthesis of tert-butyl-(3-iodopropoxy)-dimethylsilane is typically achieved through the

silylation of 3-iodo-1-propanol. This reaction protects the hydroxyl group as a tert-

butyldimethylsilyl (TBDMS) ether, a robust protecting group stable to a wide range of reaction

conditions, while leaving the iodide available for subsequent nucleophilic substitution reactions.
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Starting Materials Reaction Conditions

Product & Purification

3-Iodo-1-propanol

Silylation Reaction

TBDMS-Cl
(tert-Butyldimethylsilyl chloride) Imidazole Anhydrous DMF Room Temperature

tert-butyl-(3-iodopropoxy)-dimethylsilane

Aqueous Workup &
Silica Gel Chromatography

Click to download full resolution via product page

Caption: Synthesis of tert-butyl-(3-iodopropoxy)-dimethylsilane.

Experimental Protocols
Synthesis of tert-butyl-(3-iodopropoxy)-dimethylsilane

This protocol details the protection of 3-iodo-1-propanol using tert-butyldimethylsilyl chloride

(TBDMS-Cl) and imidazole as a base. The procedure is adapted from a standard method for

the silylation of primary alcohols.[3]

Materials:

3-Iodo-1-propanol

tert-Butyldimethylsilyl chloride (TBDMS-Cl)

Imidazole
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Anhydrous N,N-Dimethylformamide (DMF)

Diethyl ether (or Ethyl Acetate)

Deionized Water

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Inert atmosphere setup (Nitrogen or Argon)

Separatory funnel

Rotary evaporator

Silica gel for column chromatography

Petroleum ether or hexanes (for chromatography)

Procedure:

Reaction Setup: To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen), add

3-iodo-1-propanol (1.0 eq). Dissolve it in anhydrous DMF.

Addition of Reagents: To the stirred solution, add imidazole (1.2 eq) followed by the portion-

wise addition of tert-butyldimethylsilyl chloride (1.1 eq).

Reaction: Allow the mixture to stir at room temperature. The reaction progress can be

monitored by thin-layer chromatography (TLC). The reaction is typically complete within 3-6

hours.[3]
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Quenching: Upon completion, carefully quench the reaction by the slow addition of deionized

water or a saturated aqueous solution of NaHCO₃.

Extraction: Transfer the mixture to a separatory funnel and extract the product with diethyl

ether or ethyl acetate (3x).

Washing: Combine the organic layers and wash sequentially with deionized water and then

brine. This removes residual DMF and inorganic salts.

Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter,

and concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: The crude product is purified by silica gel column chromatography, typically

using petroleum ether or hexanes as the eluent, to yield the pure tert-butyl-(3-
iodopropoxy)-dimethylsilane as a colorless oil.[3]

Safety Precautions:

tert-butyl-(3-iodopropoxy)-dimethylsilane is a flammable liquid and should be kept away

from heat sources.[1]

It may react violently with strong oxidizing agents and strong acids.[1]

All manipulations should be performed in a well-ventilated fume hood.

Personal protective equipment (PPE), including safety glasses, lab coat, and gloves, should

be worn at all times.[1]

Imidazole and DMF are irritants; avoid skin and eye contact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. ["Tert-butyl-(3-iodopropoxy)-dimethylsilane" molecular
weight and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b115104#tert-butyl-3-iodopropoxy-dimethylsilane-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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